1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-4-phenylbutan-1-one hydrochloride

• IUPAC Name: 1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-4-phenylbutan-1-one;hydrochloride
• InChI: InChI=1S/C18H24N4O.ClH/c1-20-11-10-19-18(20)22-14-12-21(13-15-22)17(23)9-5-8-16-6-3-2-4-7-16;/h2-4,6-7,10-11H,5,8-9,12-15H2,1H3;1H
• InChI Key: AJGZGBAXXHRWOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)C(=O)CCCC3=CC=CC=C3.Cl
• Molecular Formula: C18H25ClN4O
• Molecular Weight: 348.9 g/mol

Description

The compound “1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-4-phenylbutan-1-one hydrochloride” is a novel series of mGluR2 positive allosteric modulators (PAMs), specifically 1-[(1-methyl-1H-imidazol-2-yl)methyl]-4-phenylpiperidines. These compounds have been studied for their potential efficacy in treating psychosis.

Scientific Research Applications

Drug Development and Clinical Evaluation

Compounds structurally related to "1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-4-phenylbutan-1-one hydrochloride" have been explored for their potential in treating various diseases. For instance, L-735,524, a potent and specific inhibitor of the human immunodeficiency virus type 1 protease, has undergone clinical evaluation, demonstrating significant potential in HIV treatment. The metabolic profile and pathways, including glucuronidation and N-oxidation, have been characterized in humans (Balani et al., 1995).

Pharmacokinetics and Metabolism

Research on compounds like midazolam and zipeprol provides insights into the pharmacokinetics and metabolism of piperazine derivatives. Midazolam, for instance, is mainly excreted via the kidneys with its main urinary metabolite being the conjugated 1-hydroxymethyl derivative (Heizmann & Ziegler, 1981). Zipeprol's metabolism was studied in humans and animals, identifying N-dealkylation, oxidation, hydroxylation, and methylation as major metabolic pathways (Constantin & Pognat, 1978).

Mechanism of Action

Target of Action

The primary target of the compound 1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-4-phenylbutan-1-one hydrochloride is the metabotropic glutamate receptor 2 (mGluR2) . This receptor plays a crucial role in the central nervous system, where it modulates the neurotransmitter glutamate’s activity. The compound acts as a positive allosteric modulator (PAM) of mGluR2, enhancing its response to glutamate .

Mode of Action

This compound interacts with mGluR2 in a unique way. As a PAM, it binds to a site on the receptor different from the active site where glutamate binds. This binding increases the receptor’s response to glutamate, leading to enhanced signal transmission .

Biochemical Pathways

The action of this compound on mGluR2 affects several biochemical pathways. The enhanced signaling through mGluR2 can modulate the release of various neurotransmitters, impacting neuronal excitability and synaptic plasticity . This can have downstream effects on various neurological processes, potentially influencing behaviors such as cognition and perception .

Pharmacokinetics

The pharmacokinetic properties of this compound are excellent, according to structure-activity relationship studies . .

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its modulation of mGluR2. By enhancing the receptor’s response to glutamate, it can influence neuronal activity and neurotransmission . This has been shown to result in dose-dependent inhibition of methamphetamine-induced hyperactivity and mescaline-induced scratching in mice, suggesting potential efficacy in treating psychosis .